Cas no 90199-98-7 (1,3-dimethyl cyclobutane-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl cyclobutane-1,3-dicarboxylate
• CAS No: 90199-98-7
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD00510137
• CID: 2950391
• PubChem ID: 14111075
• Update Time: 2025-06-08

1,3-dimethyl cyclobutane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanedicarboxylic acid, dimethyl ester
• dimethyl cyclobutane-1,3-dicarboxylate
• 1,3-Cyclobutanedicarboxylic acid, dimethyl ester, trans
• 1,3-dimethyl cyclobutane-1,3-dicarboxylate
• AMCB00002
• AMCB00012
• AM85677
• AM85959
• 1,3-Cyclobutanedicarboxylic acid dimethyl ester
• 1,3-dimethyl (1s,3s)-cyclobutane-1,3-dicarboxylate
• SCHEMBL12265855
• Trans-1,3-cyclobutanedicarboxylic acid dimethyl ester
• AKOS027322292
• 2398-12-1
• 2398-13-2
• CS-0184840
• SY321945
• Trans-Dimethyl cyclobutane-1,3-dicarboxylate
• DTXSID301240165
• AS-78758
• 90199-98-7
• DB-145617
• MFCD00510137
• D79067
• F2147-8292
• cis-Dimethyl cyclobutane-1,3-dicarboxylate
• dimethylcyclobutane-1,3-dicarboxylate
• PB43795

• MDL： MFCD00510137
• Inchi： 1S/C8H12O4/c1-11-7(9)5-3-6(4-5)8(10)12-2/h5-6H,3-4H2,1-2H3
• InChI Key： NHPHHNLWGXBMKP-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 172.07355886 g/mol
• Monoisotopic Mass: 172.07355886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6
• Molecular Weight: 172.18

Experimental Properties

• Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 230.1±15.0 ºC (760 Torr),
• Flash Point: 109.2±18.8 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),